Cas no 66898-39-3 (3-ethyl-2H-chromen-2-one)

• Product Name: 3-ethyl-2H-chromen-2-one
• CAS No: 66898-39-3
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 964860
• PubChem ID: 48226
• Update Time: 2025-04-19

3-ethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2H-chromen-2-one
• 3-ethylchromen-2-one
• 2H-1-Benzopyran-2-one, 3-ethyl-
• 3-Aethyl-cumarin
• 3-Ethyl-2H-1-benzopyran-2-one
• 3-ethyl-chromen-2-one
• 3-Ethylcoumarin
• 3-Ethylcumarin
• AC1L2JN3
• BRN 0133158
• COUMARIN, 3-ETHYL-
• NSC20101
• NSC-20101
• AKOS006373853
• ethylco umarin
• NSC 20101
• DTXSID80217038
• SCHEMBL1619109
• 66898-39-3

• Inchi： 1S/C11H10O2/c1-2-8-7-9-5-3-4-6-10(9)13-11(8)12/h3-7H,2H2,1H3
• InChI Key： LKAXCASKXOSFIU-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)CC)=O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.0844 (rough estimate)
• Melting Point: 72.3°C
• Boiling Point: 299°C (estimate)
• Flash Point: 126.7°C
• Refractive Index: 1.5520 (estimate)
• PSA: 26.3